Cas no 109771-10-0 (Cholest-7-en-6-one, 3-(b-D-glucopyranosyloxy)-2,5,14,20,22,25-hexahydroxy-,(2b,3b,5a,22R)- (9CI))

• Product Name: Cholest-7-en-6-one, 3-(b-D-glucopyranosyloxy)-2,5,14,20,22,25-hexahydroxy-,(2b,3b,5a,22R)- (9CI)
• CAS No: 109771-10-0
• MF: C₃₃H₅₄O₁₃
• MW: 658.774072170258
• CID: 215933
• PubChem ID: 184117
• Update Time: 2025-04-19

Cholest-7-en-6-one, 3-(b-D-glucopyranosyloxy)-2,5,14,20,22,25-hexahydroxy-,(2b,3b,5a,22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-7-en-6-one, 3-(b-D-glucopyranosyloxy)-2,5,14,20,22,25-hexahydroxy-,(2b,3b,5a,22R)- (9CI)
• 2,5,14-trihydroxy-10,13-dimethyl-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-17-(2,3,6-trihydroxy-6-methylheptan-2-yl)-1,2,3,4,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-6-one
• 109771-10-0
• DTXSID20911341
• 2,5,14,20,22,25-Hexahydroxy-6-oxocholest-7-en-3-yl hexopyranoside
• 5alpha-Hydroxyecdysone 3-beta-D-glucoside
• Cholest-7-en-6-one, 3-(beta-D-glucopyranosyloxy)-2,5,14,20,22,25- hexahydroxy-, (2beta,3beta,5alpha,22R)-

• Inchi： 1S/C33H54O13/c1-28(2,41)9-8-22(36)31(5,42)21-7-11-32(43)17-12-23(37)33(44)14-19(45-27-26(40)25(39)24(38)20(15-34)46-27)18(35)13-30(33,4)16(17)6-10-29(21,32)3/h12,16,18-22,24-27,34-36,38-44H,6-11,13-15H2,1-5H3/t16-,18-,19+,20+,21-,22+,24+,25-,26+,27+,29+,30+,31+,32+,33+/m0/s1
• InChI Key： AYZWKPWGZYTYNN-LJLCCJFDSA-N
• SMILES： O[C@@]12CC[C@H]([C@](C)([C@@H](CCC(C)(C)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@]2(C[C@H]([C@H](C[C@]12C)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)=O

Computed Properties

• Exact Mass: 658.35652
• Monoisotopic Mass: 658.356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 238A^2
• XLogP3: -1.9

Experimental Properties

• Density: 1.44
• Boiling Point: 910.5°Cat760mmHg
• Flash Point: 285.1°C
• Refractive Index: 1.633
• PSA: 237.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides